Cas no 2138356-95-1 (3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2138356-95-1
• MF: C₈H₁₁FN₂O₃S
• MW: 234.247944116592
• CID: 5941742
• PubChem ID: 165474293
• Update Time: 2025-06-12

3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride
• EN300-1132256
• 2138356-95-1

• Inchi： 1S/C8H11FN2O3S/c9-15(12,13)7-5-10-11-8(7)6-1-3-14-4-2-6/h5-6H,1-4H2,(H,10,11)
• InChI Key： WYDSXQXCYGJLJQ-UHFFFAOYSA-N
• SMILES： S(C1C=NNC=1C1CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 234.04744155g/mol
• Monoisotopic Mass: 234.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride

Recent Advances in the Study of 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride (CAS: 2138356-95-1)

The compound 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride (CAS: 2138356-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to act as covalent inhibitors, targeting specific amino acid residues in enzymes and proteins. Recent studies have highlighted its utility in chemical proteomics, where it serves as a versatile probe for identifying and characterizing novel biological targets.

One of the key areas of research involving 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride is its role in activity-based protein profiling (ABPP). ABPP is a powerful technique used to study enzyme function and inhibition in complex biological systems. The sulfonyl fluoride moiety of this compound reacts selectively with active-site serine residues in enzymes, enabling researchers to map enzyme activities and identify potential drug targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in profiling serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in ABPP, 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride has shown promise as a building block for the development of covalent inhibitors. Covalent inhibitors are increasingly being explored in drug discovery due to their potential for enhanced selectivity and prolonged therapeutic effects. Recent work by a team at the University of California, San Francisco, utilized this compound to develop inhibitors targeting the SARS-CoV-2 main protease, a critical enzyme in the viral life cycle. The study, published in Nature Chemical Biology, reported that derivatives of 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride exhibited potent inhibitory activity and favorable pharmacokinetic properties.

The synthesis and optimization of 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride have also been the focus of recent research. A 2022 paper in Organic Letters detailed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for large-scale applications. The authors emphasized the importance of the oxan-4-yl group in enhancing the compound's stability and reactivity, which are critical for its performance in biological assays.

Despite these advancements, challenges remain in the widespread adoption of 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride. Issues such as off-target reactivity and the need for improved selectivity are areas of active investigation. A recent review in Chemical Science highlighted ongoing efforts to address these limitations through structural modifications and the development of complementary probes. These efforts are expected to further expand the compound's utility in chemical biology and drug discovery.

In conclusion, 3-(oxan-4-yl)-1H-pyrazole-4-sulfonyl fluoride (CAS: 2138356-95-1) represents a valuable tool in modern chemical biology and medicinal chemistry. Its applications in activity-based protein profiling, covalent inhibitor development, and target identification underscore its versatility and potential. Continued research into its synthesis, optimization, and biological applications will likely yield new insights and opportunities for therapeutic intervention. As the field progresses, this compound is poised to play an increasingly important role in the discovery of novel drugs and biological probes.